Cas no 1805428-79-8 (4-Bromo-6-(difluoromethyl)-2-methoxypyridine-3-sulfonamide)

• Product Name: 4-Bromo-6-(difluoromethyl)-2-methoxypyridine-3-sulfonamide
• CAS No: 1805428-79-8
• MF: C₇H₇BrF₂N₂O₃S
• MW: 317.107886552811
• CID: 4864059
• Update Time: 2025-10-29

4-Bromo-6-(difluoromethyl)-2-methoxypyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-6-(difluoromethyl)-2-methoxypyridine-3-sulfonamide

• Inchi： 1S/C7H7BrF2N2O3S/c1-15-7-5(16(11,13)14)3(8)2-4(12-7)6(9)10/h2,6H,1H3,(H2,11,13,14)
• InChI Key： OTXQNHPKXYCPAU-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)F)N=C(C=1S(N)(=O)=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 335
• XLogP3: 1.1
• Topological Polar Surface Area: 90.7

Additional information on 4-Bromo-6-(difluoromethyl)-2-methoxypyridine-3-sulfonamide

Recent Advances in the Study of 4-Bromo-6-(difluoromethyl)-2-methoxypyridine-3-sulfonamide (CAS: 1805428-79-8)

4-Bromo-6-(difluoromethyl)-2-methoxypyridine-3-sulfonamide (CAS: 1805428-79-8) is a novel sulfonamide derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique bromo-difluoromethyl-methoxy-pyridine scaffold, has shown promising potential as a key intermediate in the synthesis of biologically active molecules. Recent studies have focused on its applications in drug discovery, particularly in the development of enzyme inhibitors and antimicrobial agents.

One of the most notable findings in recent research is the role of 4-Bromo-6-(difluoromethyl)-2-methoxypyridine-3-sulfonamide as a precursor in the synthesis of sulfonamide-based inhibitors targeting carbonic anhydrases (CAs). CAs are a family of metalloenzymes involved in various physiological processes, and their dysregulation has been linked to diseases such as cancer, glaucoma, and epilepsy. The incorporation of the difluoromethyl group in this compound has been shown to enhance binding affinity and selectivity toward specific CA isoforms, making it a valuable tool for the development of isoform-specific inhibitors.

In addition to its applications in CA inhibition, recent studies have explored the antimicrobial properties of 4-Bromo-6-(difluoromethyl)-2-methoxypyridine-3-sulfonamide. Preliminary in vitro assays have demonstrated its efficacy against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The mechanism of action appears to involve interference with bacterial folate biosynthesis, a pathway critical for microbial survival. These findings suggest that this compound could serve as a lead structure for the development of new antimicrobial agents, addressing the growing challenge of antibiotic resistance.

The synthetic routes to 4-Bromo-6-(difluoromethyl)-2-methoxypyridine-3-sulfonamide have also been a focus of recent research. Optimized protocols have been developed to improve yield and purity, with particular emphasis on green chemistry principles. For instance, microwave-assisted synthesis and solvent-free reactions have been employed to reduce environmental impact while maintaining high efficiency. These advancements not only facilitate large-scale production but also align with the pharmaceutical industry's increasing emphasis on sustainable practices.

Despite these promising developments, challenges remain in the clinical translation of 4-Bromo-6-(difluoromethyl)-2-methoxypyridine-3-sulfonamide. Pharmacokinetic studies have revealed limitations in oral bioavailability, prompting investigations into prodrug strategies and formulation optimization. Furthermore, detailed toxicological assessments are needed to ensure safety profiles suitable for therapeutic use. Ongoing research aims to address these hurdles, with the ultimate goal of advancing this compound into preclinical and clinical trials.

In conclusion, 4-Bromo-6-(difluoromethyl)-2-methoxypyridine-3-sulfonamide (CAS: 1805428-79-8) represents a versatile and promising scaffold in medicinal chemistry. Its applications in enzyme inhibition and antimicrobial therapy, coupled with advances in synthetic methodologies, underscore its potential as a valuable tool in drug discovery. Future research will likely focus on overcoming existing challenges and expanding its therapeutic applications, paving the way for novel treatments in various disease areas.